Cas no 618-71-3 (Ethyl 3,5-dinitrobenzoate)

• Product Name: Ethyl 3,5-dinitrobenzoate
• CAS No: 618-71-3
• MF: C₉H₈N₂O₆
• MW: 240.169622421265
• CID: 82751
• PubChem ID: 24858180
• Update Time: 2025-04-18

Ethyl 3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dinitrobenzoate
• 3,5-Dinitrobenzoic acid ethyl ester
• 3,5-Dinitro-benzoesaeure-aethylester
• 3,5-dinitro-benzoic acid ethyl ester
• Aethyl-(3.5-dinitro-benzoat)
• Benzoic acid,3,5-dinitro-,ethyl ester
• NSC-32741
• Benzoic acid,5-dinitro-, ethyl ester
• Ethyl 3,5-dinitrobenzoate, 99%
• SCHEMBL1114367
• DTXSID20210801
• FT-0614717
• MFCD00007232
• E79378
• AKOS002271179
• CS-0361508
• 618-71-3
• NSC32741
• EINECS 210-559-4
• AKOS015889568
• NSC 32741
• Benzoic acid, 3,5-dinitro-, ethyl ester
• NS00034820
• DTXCID10133292
• DB-054011

• MDL： MFCD00007232
• Inchi： 1S/C9H8N2O6/c1-2-17-9(12)6-3-7(10(13)14)5-8(4-6)11(15)16/h3-5H,2H2,1H3
• InChI Key： IBQREHJPMPCXQA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O
• BRN： 1995473

Computed Properties

• Exact Mass: 240.03800
• Monoisotopic Mass: 240.038236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Not determined2. density (g/ml, 25 ℃)
• Density: 1.2950
• Melting Point: 94-95 °C (lit.)
• Boiling Point: 382.88°C (rough estimate)
• Flash Point: 171.8°C
• Refractive Index: 1.5600 (estimate)
• PSA: 117.94000
• LogP: 2.72610

Ethyl 3,5-dinitrobenzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives